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Compound of Interest

D-Ribose(mixture of
Compound Name: ]
isomers)-13c5

Cat. No.: B12387467

Essential Safety and Handling Guide for D-
Ribose(mixture of isomers)-13c5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Ribose(mixture of isomers)-13c5. The following
procedures detail personal protective equipment (PPE), operational handling, and disposal
methods to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling D-Ribose(mixture of isomers)-13c5, appropriate personal protective
equipment is mandatory to minimize exposure and ensure personal safety. The required PPE is
detailed below.
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PPE Category Item Standard Purpose
) Protects eyes from
] Safety goggles with
Eye Protection ) ] EN 166 or ANSI Z87.1  dust, aerosols, and
side-shields

splashes.

Chemical-resistant _
) o Prevents skin contact
Hand Protection gloves (e.g., Nitrile EN 374

rubber)

with the substance.

Protects skin and
] Laboratory coat or )
Body Protection ) ] ) N/A personal clothing from
impervious clothing o
contamination.

Required when there
) ] NIOSH-approved ) ] ) ]
Respiratory Protection ) N/A is a risk of inhaling
respirator
dust or aerosols.[1]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of D-Ribose(mixture of isomers)-13c5 from
receipt to use in the laboratory.

» Receiving and Inspection:
o Upon receipt, visually inspect the package for any signs of damage.
o Verify that the container is properly labeled and sealed.

e Preparation and Work Area:

o Work in a well-ventilated area, such as a fume hood, especially when handling the powder
form to avoid dust formation.[1]

o Ensure an eye-wash station and safety shower are readily accessible.[1]
¢ Handling the Compound:

o Don the appropriate PPE as detailed in the table above.
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o Avoid direct contact with the skin, eyes, and clothing.[1]
o Prevent the formation of dust and aerosols.[1]

o When weighing or transferring the powder, use techniques that minimize dust generation
(e.g., using a spatula in a draft-shielded balance).

o Storage:
o Store the compound in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources of
ignition.[1]

o Recommended storage temperatures can vary, with some sources suggesting -20°C for
powder or -80°C in solvent[1], while others indicate room temperature is adequate[2].
Always consult the supplier's specific recommendations.

Disposal Plan

D-Ribose(mixture of isomers)-13c5 is a stable isotope-labeled compound and is not
radioactive.[3][4][5] Therefore, its disposal protocol is determined by its chemical properties
rather than any radiological hazard.[3][6]

+ Waste Segregation:

o Do not mix this waste with radioactive waste.[3][6]

o Collect waste in a designated, properly labeled container.
» Disposal of Unused Material and Contaminated Waste:

o Dispose of unused D-Ribose(mixture of isomers)-13c5 and any contaminated materials
(e.g., gloves, wipes) as chemical waste.

o The Safety Data Sheet for the unlabeled compound indicates it is very toxic to aquatic life
with long-lasting effects[1]; therefore, it should not be disposed of down the drain or in
regular trash.
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o All waste must be disposed of via an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]

o Empty Containers:
o Rinse empty containers thoroughly with a suitable solvent.
o Dispose of the rinsate as chemical waste.

o Deface the label on the empty container before disposing of it in the regular trash,
ensuring no residue of the chemical remains.

Workflow for Handling and Disposal

The following diagram illustrates the key steps in the lifecycle of handling D-Ribose(mixture of
isomers)-13c5 in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling D-
Ribose(mixture of isomers)-13c5]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-d-ribose-mixture-of-isomers-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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